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Cat. No.: B606901 Get Quote

This guide provides a detailed comparison of avelumab with other immunotherapies, based on

available head-to-head and indirect clinical trial data. It is intended for researchers, scientists,

and drug development professionals to offer an objective overview of avelumab's performance

and supporting experimental evidence.

Avelumab's Mechanism of Action
Avelumab is a human IgG1 monoclonal antibody that targets the programmed death-ligand 1

(PD-L1). By binding to PD-L1 on tumor cells and immune cells, avelumab prevents the

interaction between PD-L1 and its receptors, PD-1 and B7.1, on T-cells.[1] This blockade

removes the inhibitory signal, restoring cytotoxic T-cell activity, proliferation, and cytokine

production, thereby enabling the immune system to recognize and attack cancer cells.[2][3] A

distinguishing feature of avelumab is its ability to induce antibody-dependent cell-mediated

cytotoxicity (ADCC), a mechanism where the antibody engages natural killer (NK) cells to lyse

tumor cells.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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